(2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine

• IUPAC Name: (2R)-2-(2,5-difluoro-4-methylphenyl)propan-1-amine
• InChI: InChI=1S/C10H13F2N/c1-6-3-10(12)8(4-9(6)11)7(2)5-13/h3-4,7H,5,13H2,1-2H3/t7-/m0/s1
• InChI Key: KNSFHAUDTUGKIU-ZETCQYMHSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)C(C)CN)F
• Isomeric SMILES: CC1=CC(=C(C=C1F)[C@@H](C)CN)F
• Molecular Formula: C10H13F2N
• Molecular Weight: 185.21 g/mol

Description

(2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine is a chemical compound with the molecular formula C10H14F2N. It is also known as Dexmedetomidine, which is a medication used for sedation in intensive care units and during surgery. Dexmedetomidine is a highly selective alpha-2 adrenergic receptor agonist that produces sedative, analgesic, and anxiolytic effects.

Mechanism of Action

The mechanism of action of (2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine involves its selective binding to alpha-2 adrenergic receptors in the brain and spinal cord. This binding results in the inhibition of the release of norepinephrine, which leads to sedation, analgesia, and anxiolysis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine include decreased sympathetic activity, decreased heart rate, decreased blood pressure, and decreased respiratory rate. It also produces sedation, analgesia, and anxiolysis.

Advantages and Limitations for Lab Experiments

The advantages of using (2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine in lab experiments include its high selectivity for alpha-2 adrenergic receptors, its well-established mechanism of action, and its ability to produce sedation, analgesia, and anxiolysis. However, its limitations include its potential for cardiovascular and respiratory depression, as well as its potential for dependence and withdrawal.

Future Directions

Several future directions for research on (2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine include investigating its potential use in treating anxiety, depression, and post-traumatic stress disorder, as well as its potential for use in the treatment of chronic pain. Additionally, further research is needed to better understand its mechanism of action and to develop more selective alpha-2 adrenergic receptor agonists with fewer side effects.

Synthesis Methods

The synthesis of (2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine can be achieved through a multi-step process. The first step involves the reaction of 2,5-difluoro-4-methylbenzaldehyde with 2-bromo-1-phenylethanone in the presence of a base like potassium carbonate to produce 2-(2,5-difluoro-4-methylphenyl)-1-phenyl-1-propanone. The second step involves the reduction of the ketone group in 2-(2,5-difluoro-4-methylphenyl)-1-phenyl-1-propanone to produce (2R)-2-(2,5-difluoro-4-methylphenyl)propan-1-ol. The final step involves the conversion of (2R)-2-(2,5-difluoro-4-methylphenyl)propan-1-ol to (2R)-2-(2,5-difluoro-4-methylphenyl)propan-1-amine through a reductive amination reaction with formaldehyde and sodium cyanoborohydride.

Scientific Research Applications

(2R)-2-(2,5-Difluoro-4-methylphenyl)propan-1-amine has been extensively studied for its sedative and analgesic effects. It is commonly used in intensive care units and during surgery to provide sedation and pain relief. Several studies have also investigated its potential use in treating anxiety, depression, and post-traumatic stress disorder.